Cas no 691-77-0 (2-Butenoic acid, 4,4,4-trifluoro-3-methyl-, ethyl ester, (E)-)

• Product Name: 2-Butenoic acid, 4,4,4-trifluoro-3-methyl-, ethyl ester, (E)-
• CAS No: 691-77-0
• MF: C₇H₉F₃O₂
• MW: 182.140372991562
• CID: 392097
• PubChem ID: 5838607
• Update Time: 2025-04-19

2-Butenoic acid, 4,4,4-trifluoro-3-methyl-, ethyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4,4,4-trifluoro-3-methyl-, ethyl ester, (E)-
• AS-70035
• MFCD00040846
• ethyl 4,4,4-trifluoro-3-methylbut-2-enoate
• SCHEMBL1017537
• NSC-379425
• AKOS037646649
• ethyl (E)-4,4,4-trifluoro-3-methylbut-2-enoate
• Ethyl 3-(trifluoromethyl)crotonate
• Ethyl 3-(trifluoromethyl)crotonate, cis + trans
• 24490-03-7
• (E)-ethyl 4,4,4-trifluoro-3-methylbut-2-enoate
• ethyl (E)-4, 4, 4-trifluoro-3-methylbut-2-enoate
• OSZLARYVWBUKTG-SNAWJCMRSA-N
• ETHYL3-(TRIFLUOROMETHYL)CROTONATE
• AKOS005254479
• 2-Butenoic acid, 4,4,4-trifluoro-3-methyl-, ethyl ester
• 691-77-0
• NSC379425

• MDL： MFCD00040846
• Inchi： 1S/C7H9F3O2/c1-3-12-6(11)4-5(2)7(8,9)10/h4H,3H2,1-2H3/b5-4+
• InChI Key： OSZLARYVWBUKTG-SNAWJCMRSA-N
• SMILES： FC(/C(/C)=C/C(=O)OCC)(F)F

Computed Properties

• Exact Mass: 182.05546401g/mol
• Monoisotopic Mass: 182.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų